Cas no 906783-93-5 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide
• CAS No: 906783-93-5
• MF: C₁₇H₁₆ClN₃OS
• MW: 345.846441268921
• CID: 6604896
• PubChem ID: 7152585
• Update Time: 2025-05-21

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide
• Benzamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-4-(dimethylamino)-
• TDR78660
• F1813-0817
• CHEMBL2093282
• 906783-93-5
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(dimethylamino)benzamide
• AKOS024610776

• Inchi： 1S/C17H16ClN3OS/c1-10-13(18)8-9-14-15(10)19-17(23-14)20-16(22)11-4-6-12(7-5-11)21(2)3/h4-9H,1-3H3,(H,19,20,22)
• InChI Key： ICMSVHGXXYCPPJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 345.0702610g/mol
• Monoisotopic Mass: 345.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• pka: 9.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide

Comprehensive Overview of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide (CAS No. 906783-93-5)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide (CAS No. 906783-93-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This benzothiazole derivative features a chloro-methyl substitution on the benzothiazole ring and a dimethylamino benzamide moiety, making it a subject of interest in various research fields. The compound's molecular formula is C₁₇H₁₆ClN₃OS, with a molecular weight of 345.85 g/mol.

The growing interest in N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide is partly driven by the increasing demand for novel heterocyclic compounds in pharmaceutical and material science research. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of new therapeutic agents. The compound's benzothiazole core is known for its diverse biological activities, including antimicrobial and anti-inflammatory properties, making it a hot topic in drug discovery.

One of the most frequently asked questions about CAS No. 906783-93-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally good under standard laboratory conditions, but it should be stored in a cool, dry place away from light to prevent degradation. These properties make it suitable for use in various experimental setups, particularly in medicinal chemistry and drug design.

Another area of interest is the synthetic route for N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide. The compound is typically synthesized through a multi-step process involving the condensation of 5-chloro-4-methyl-1,3-benzothiazol-2-amine with 4-(dimethylamino)benzoyl chloride. This method has been optimized to achieve high yields and purity, which is crucial for research and industrial applications. The synthetic versatility of this compound has made it a valuable intermediate in the development of more complex molecules.

In recent years, the application of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide has expanded beyond traditional pharmaceutical research. For instance, it has been explored as a potential fluorescent probe due to its unique optical properties. The dimethylamino group contributes to its fluorescence, making it useful in imaging and diagnostic applications. This aligns with the current trend of developing multifunctional compounds that can serve dual purposes in therapy and diagnostics.

The market dynamics for CAS No. 906783-93-5 reflect its growing importance. With the increasing focus on precision medicine and targeted drug delivery, the demand for specialized intermediates like this compound is expected to rise. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. Additionally, the compound's potential in cancer research has sparked collaborations between pharmaceutical companies and research institutions, further driving its market growth.

From a regulatory perspective, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide is not classified as a hazardous material under most international guidelines. However, standard laboratory safety protocols should always be followed when handling this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended to ensure safe usage. This aspect is particularly important for researchers who frequently search for safety data sheets (SDS) and handling instructions.

Looking ahead, the future of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide appears promising. Ongoing research is exploring its potential in neurodegenerative diseases and infectious disease treatments, areas that are currently high-priority in the scientific community. The compound's versatility and unique properties position it as a key player in the next generation of therapeutic agents and diagnostic tools. As more studies are published, its applications are likely to expand even further.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzamide (CAS No. 906783-93-5) is a compound of significant scientific and commercial interest. Its unique chemical structure, combined with its potential applications in pharmaceuticals and diagnostics, makes it a valuable asset in modern research. Whether you are a chemist, biologist, or material scientist, understanding this compound's properties and applications can provide valuable insights for your work. Stay tuned for further developments as researchers continue to unlock its full potential.